Chromium tris(bis(trimethylsilyl)amide)

• CAS No.: 37512-31-5
• Molecular Formula: C18H54CrN3Si6
• Molecular Weight: 533.1 g/mol
• IUPAC Name: bis(trimethylsilyl)azanide;chromium(3+)
• InChI: InChI=1S/3C6H18NSi2.Cr/c3*1-8(2,3)7-9(4,5)6;/h3*1-6H3;/q3*-1;+3
• InChI Key: VBRJAKGQBIKJBF-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)[N-][Si](C)(C)C.C[Si](C)(C)[N-][Si](C)(C)C.C[Si](C)(C)[N-][Si](C)(C)C.[Cr+3]

Description

Chromium tris(bis(trimethylsilyl)amide) is a useful research compound. Its molecular formula is C18H54CrN3Si6 and its molecular weight is 533.1 g/mol. The purity is usually 95%.
BenchChem offers high-quality Chromium tris(bis(trimethylsilyl)amide) suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Chromium tris(bis(trimethylsilyl)amide) including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Catalytic Applications

1.1 Olefin Hydroamination
Chromium tris(bis(trimethylsilyl)amide) serves as a catalyst for olefin hydroamination reactions. This process involves the addition of amines across carbon-carbon double bonds, leading to the formation of amines with high selectivity. The efficiency of this compound in catalyzing intramolecular olefin hydroamination has been documented, showcasing its utility in organic synthesis .

1.2 Synthesis of Organometallic Compounds
The compound plays a crucial role in the synthesis of various organometallic complexes. It can stabilize low-valent chromium species, which are essential for the development of new materials and catalysts. Research indicates that chromium tris(bis(trimethylsilyl)amide) can facilitate the formation of novel coordination complexes that exhibit unique properties, making it valuable in materials science .

Materials Science

2.1 Precursor for Thin Film Deposition
Chromium tris(bis(trimethylsilyl)amide) is utilized as a precursor in chemical vapor deposition (CVD) processes to create thin films of chromium and its alloys. These films are critical for applications in microelectronics and optoelectronics, where precise control over film thickness and composition is necessary .

2.2 Production of Nanostructured Materials
The compound is also involved in the synthesis of nanostructured materials through sol-gel processes. Its ability to form stable sols allows for the production of nanoparticles with tailored properties, which can be applied in catalysis, sensors, and drug delivery systems .

Case Studies

Study	Application	Findings
Study 1	Hydroamination	Demonstrated high selectivity and efficiency in synthesizing amines from olefins using chromium tris(bis(trimethylsilyl)amide) as a catalyst.
Study 2	Thin Film Deposition	Successful deposition of chromium films with controlled microstructure using CVD techniques involving this compound as a precursor.
Study 3	Nanoparticle Synthesis	Achieved uniform nanoparticles with specific surface properties through sol-gel methods utilizing chromium tris(bis(trimethylsilyl)amide).

Synthesis routes and methods

Procedure details

In accordance with the method disclosed in J. Chem. Soc. (A), 1433 (1971), chromium (III) tris(bistrimethylsilylamide) was synthesized by reaction of anhydrous chromium trichloride anhalide with lithiumbistrimethylsilylamide.